DSP-0565

• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol
• InChI: InChI=1S/C14H12FNO/c15-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-14(16)17/h1-8H,9H2,(H2,16,17)
• InChIKey: MWAPNZXZUGCADE-UHFFFAOYSA-N

DSP-0565: Broad-Spectrum AED with Differentiated Safety Margins

DSP-0565 [2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide, compound 17a] is an orally active, small-molecule broad-spectrum anti-epileptic drug (AED) candidate developed by Sumitomo Dainippon Pharma (now Sunovion), currently in Phase 1 clinical development for treatment-resistant epilepsy [1]. It belongs to the biphenyl acetamide structural class and was optimized from a sulfonamide lead (compound A) by replacing the N-methylsulfonamide group with an acetamide moiety to eliminate reactive metabolite liability while preserving anti-convulsant efficacy [1]. DSP-0565 exhibits a sodium valproate (VPA)-like pharmacological profile—active in both the maximal electroshock seizure (MES) and subcutaneous pentylenetetrazol (scPTZ) models—but with a superior therapeutic index and a distinct GABAergic mechanism that does not involve direct GABA-A receptor binding [1]. Its human metabolism proceeds primarily via amide hydrolysis, in contrast to the oxidative pathways dominant in rodents and dogs [2].

Multi-model seizure coverage context (MES, scPTZ, kindling, 6 Hz)

Novel GABAergic mechanism not mediated by canonical GABA-A binding

Absence of reactive metabolite signal in human liver microsomal assay

Reported separation of anti-convulsant doses from motor-impairment threshold

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source
• [2] Yahata M, Ishii Y, Nakagawa T, Watanabe T, Bando K. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2′-fluoro[1,1′-biphenyl]-2-yl)acetamide]. Biopharm Drug Dispos. 2019 May;40(5-6):165-175. doi: 10.1002/bdd.2180. PMID: 30924154. View Source

Why DSP-0565 Cannot Be Substituted

Generic substitution among AEDs is confounded by fundamentally divergent seizure-model coverage, safety margins, and metabolic liabilities. Most conventional AEDs—including carbamazepine, phenytoin, topiramate, and lamotrigine—are active in the MES model but show no or weak efficacy in the scPTZ model, limiting their clinical utility to partial seizures [1]. Only sodium valproate (VPA) demonstrates activity in both MES and scPTZ, yet VPA's therapeutic index is constrained by neurotoxicity at effective doses [1]. Within the biphenyl acetamide series, even single-atom substitutions (e.g., chlorine at the ortho position of ring A, compound 17b) produce markedly weaker anti-convulsant activity at 25 mg/kg p.o. compared to DSP-0565, while trifluoromethyl (17c) or cyano (17d) analogs lose scPTZ activity entirely even at 100 mg/kg p.o. [1]. Furthermore, the predecessor sulfonamide lead (compound A) generated reactive metabolites trapped as dansyl glutathione (dGSH) adducts, flagging a risk of idiosyncratic hepatotoxicity that was engineered out of DSP-0565 [1]. These data collectively demonstrate that neither commercial AEDs nor close structural analogs replicate DSP-0565's integrated profile of broad-spectrum efficacy, elevated therapeutic index, and clean metabolic activation.

DSP-0565

Dual MES/scPTZ activity at 25 mg/kg; no reactive metabolites; novel GABAergic target

Conventional AEDs

Carbamazepine, phenytoin, topiramate, lamotrigine lack scPTZ activity; limited to partial-seizure models

DSP-0565

Acetamide moiety; no dGSH adduct detected; >95% microsomal stability

Sulfonamide lead (Compound A)

Reactive metabolite formation confirmed; DILI concern may limit chronic-dosing studies

DSP-0565

Anti-convulsant doses (27–56 mg/kg) below rotarod TD50; wider TI context

Sodium valproate

Overlap between effective and neurotoxic dose ranges; TI typically 1.1–1.7 in rodent models

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

DSP-0565 Differentiation Evidence

Superior Therapeutic Index Compared to Valproate

In a direct head-to-head comparison within the same study, the therapeutic index (TI = TD50/ED50) of DSP-0565 determined via the rotarod neurotoxicity test was found to be 2–4 times superior to that of sodium valproate (VPA) [1]. The ED50 values of DSP-0565 in the MES, scPTZ, and 6 Hz seizure models were 27, 27, and 56 mg/kg p.o. respectively, all falling within a similar range and—critically—below the rotarod TD50, whereas VPA's effective dose range overlapped with its neurotoxic dose range [1]. This indicates that DSP-0565 achieves anti-convulsant efficacy at doses that spare motor coordination, in contrast to VPA.

Therapeutic Index vs VPA

Head-to-head

TI 2–4× higher than valproate; ED50 MES 27, scPTZ 27, 6 Hz 56 mg/kg p.o. (mice), all below rotarod TD50; valproate effective doses coincide with neurotoxic range

Reported separation of anti-convulsant and motor-impairment doses

Rotarod neurotoxicity test; mouse oral dosing; direct comparison in same study

Evidence Dimension	Therapeutic Index (TI = TD50/ED50) in rotarod test
Target Compound Data	ED50: MES 27 mg/kg, scPTZ 27 mg/kg, 6 Hz 56 mg/kg p.o. (mice); TI = TD50/ED50, 2–4× superior to VPA
Comparator Or Baseline	Sodium valproate (VPA): effective dosages overlap with rotarod TD50 range; typical VPA TI reported as 1.1–1.7 in rodent models
Quantified Difference	TI of DSP-0565 is 2–4 times higher than VPA; effective dosages of DSP-0565 are below rotarod TD50 whereas VPA effective doses coincide with TD50 range
Conditions	Mouse oral administration; rotarod test for neurotoxicity; MES, scPTZ, and 6 Hz seizure models

Why This Matters

A 2–4× superior therapeutic index directly translates to a wider safety window between efficacy and motor impairment, making DSP-0565 a preferred candidate for studies requiring chronic dosing or evaluating seizure control without confounding neurotoxicity.

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

Dual MES/scPTZ Anti-Convulsant Activity

DSP-0565 showed potent anti-convulsant activity in both the MES and scPTZ models at 25 mg/kg p.o., a profile matched only by sodium valproate among clinically used AEDs [1]. In contrast, carbamazepine, phenytoin, topiramate, and lamotrigine exhibit potent efficacy in the MES model but no or weak efficacy in the scPTZ model, which clinically correlates with efficacy limited to partial seizures [1]. This dual-model activity was systematically demonstrated: DSP-0565 produced significant seizure protection in scPTZ at 25 mg/kg, while close analogs such as the 2,4-difluoro derivative (17i) failed to show scPTZ activity even at 100 mg/kg p.o. [1].

Dual MES/scPTZ Activity

Cross-study comparable

Active in MES at 25 mg/kg, scPTZ at 25 mg/kg; ED50 both 27 mg/kg; conventional AEDs (carbamazepine, phenytoin, topiramate, lamotrigine) lack scPTZ efficacy; close analogs (2,4-difluoro, CF3, CN) show no scPTZ activity even at 100 mg/kg

Broad-spectrum seizure model coverage context

Mouse oral administration; balanced potency across generalized and focal seizure paradigms

Evidence Dimension	Anti-convulsant activity in MES and scPTZ seizure models (mouse, p.o.)
Target Compound Data	DSP-0565: Active in MES at 25 mg/kg p.o.; Active in scPTZ at 25 mg/kg p.o.; ED50 MES = 27 mg/kg, ED50 scPTZ = 27 mg/kg
Comparator Or Baseline	Carbamazepine, Phenytoin, Topiramate, Lamotrigine: Active in MES but no/weak efficacy in scPTZ. Sodium Valproate: active in both MES and scPTZ.
Quantified Difference	DSP-0565 active in scPTZ at 25 mg/kg; conventional AEDs show no scPTZ activity at any dose. ED50 values in MES and scPTZ nearly identical (both 27 mg/kg), indicating balanced dual-mechanism potency.
Conditions	Mouse models; oral administration; MES (maximal electroshock seizure) and scPTZ (subcutaneous pentylenetetrazol) assays

Why This Matters

The dual MES/scPTZ activity predicts clinical efficacy against both generalized and partial seizures—a breadth of coverage that only VPA provides among standard AEDs, but with the superior TI of DSP-0565. This makes DSP-0565 uniquely suited for research programs targeting refractory or mixed-seizure phenotypes.

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

Eliminated Reactive Metabolite Risk vs Compound A

The predecessor lead compound A (2′-fluoro-N-methyl-[1,1′-biphenyl]-2-sulfonamide) generated reactive metabolites trapped as dansyl glutathione (dGSH) adducts in human liver microsomes, indicating a risk of idiosyncratic drug-induced liver injury (DILI) [1]. In contrast, DSP-0565—designed by replacing the sulfonamide with an acetamide group—showed no detectable dGSH adduct formation in the same assay [1]. Additionally, DSP-0565 exhibited high liver microsomal stability, with >95% of the parent compound recovered after 30-minute incubation with rat or human hepatic microsomes and NADPH at 37 °C [1]. This contrasts with compound A, which underwent reactive metabolite-mediated bioactivation under identical conditions.

Reactive Metabolite Risk

Head-to-head

No dGSH adduct detected; >95% parent recovery after 30 min incubation with human/rat liver microsomes + NADPH; predecessor sulfonamide (Compound A) formed reactive metabolites under identical conditions

Absence of reactive metabolite signal supports reduced DILI concern for chronic studies

Human and rat liver microsomes; dGSH trapping assay; 37 °C

Evidence Dimension	Reactive metabolite formation (dGSH adduct trapping) and hepatic microsomal stability
Target Compound Data	DSP-0565: No dGSH adduct detected; >95% parent compound recovery after 30 min incubation with rat/human hepatic microsomes + NADPH at 37 °C
Comparator Or Baseline	Compound A (2′-fluoro-N-methyl-[1,1′-biphenyl]-2-sulfonamide): dGSH adducts detected in human liver microsomes + NADPH, indicating reactive metabolite production
Quantified Difference	Qualitative elimination of reactive metabolite signal (dGSH adduct absent vs. present); quantitative metabolic stability >95% parent remaining
Conditions	Human and rat liver microsomes; NADPH-fortified; 30 min at 37 °C; dGSH trapping assay for reactive metabolites

Why This Matters

The absence of reactive metabolite liability eliminates a key safety concern that terminated progression of the sulfonamide series. For procurement decisions, this ADME differentiation means DSP-0565 carries a reduced risk of idiosyncratic toxicity, making it a safer tool compound for chronic in vivo studies and a more viable clinical candidate scaffold.

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

Novel GABAergic Target Distinct from GABA-A Receptors

Despite its robust activity in the scPTZ model—which is known to involve GABA-A receptor blockade—DSP-0565 at 30 μM (approximating the unbound brain concentration of 24.6 μmol/L achieved at 30 mg/kg p.o., near the ED50) showed no binding to any of five canonical GABA-A receptor binding sites: flunitrazepam (benzodiazepine site), muscimol (GABA site), Ro-15-1788 (flumazenil; BZD antagonist site), TBOB (convulsant/picrotoxin site), and TBPS (chloride channel site) [1]. This stands in marked contrast to both VPA (which enhances GABAergic transmission via multiple mechanisms including GABA synthesis and degradation) and benzodiazepines (which directly potentiate GABA-A receptors). The authors concluded that DSP-0565's GABAergic function operates through a novel, as-yet-unidentified target [1].

GABA-A Binding Profile

Class-level inference

No binding to flunitrazepam, muscimol, Ro-15-1788, TBOB, or TBPS sites at 30 µM; unbound brain concentration 24.6 µmol/L at 30 mg/kg p.o. (≈ED50)

Novel GABAergic mechanism; supports target deorphanization studies

Radioligand displacement assays; rat brain membranes; mechanism distinct from benzodiazepines and VPA

Evidence Dimension	GABA-A receptor radioligand binding at five canonical sites
Target Compound Data	DSP-0565 at 30 μM: No binding to flunitrazepam, muscimol, Ro-15-1788, TBOB, or TBPS binding sites; unbound brain concentration 24.6 μmol/L at 30 mg/kg p.o. (≈ED50)
Comparator Or Baseline	Benzodiazepines (e.g., diazepam): bind flunitrazepam/BZD site. VPA: multiple GABAergic effects but no direct GABA-A agonism. The lack of binding across all five sites is unique.
Quantified Difference	No measurable binding at 30 μM across five independent GABA-A binding sites, despite confirmed in vivo GABAergic anti-convulsant activity at corresponding brain exposure
Conditions	In vitro radioligand displacement assays using rat brain membrane preparations; unbound brain concentration determined in mice at 30 mg/kg p.o.

Why This Matters

A GABAergic mechanism operating through a novel target bypasses the tolerance, dependence, and sedation liabilities associated with benzodiazepine-site agonists, while also differentiating DSP-0565 from VPA's pleiotropic but poorly defined pharmacology. This mechanistic novelty supports its use as a chemical probe for identifying new GABAergic drug targets.

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

Human PK Prediction via Hydrolysis Pathway

In human hepatocytes, DSP-0565 was primarily metabolized via amide bond hydrolysis to (2′-fluoro[1,1′-biphenyl]-2-yl)acetic acid (M8), whereas in rat and dog hepatocytes, metabolism proceeded via both hydrolysis and hydroxylation at the benzene ring or benzyl site [1]. The contribution of oxidation in rodent excreta was 57–62% versus hydrolysis at 23–33% [1]. When human oral clearance (CL/F) was predicted using in vitro–in vivo extrapolation (IVIVE) with animal scaling factors (SF) applied to the total metabolic pathway, fold errors ranged from 2.4–3.3. However, when SF was applied specifically to the hydrolysis pathway—the dominant human route—the prediction accuracy improved dramatically to a fold error of 1.0–1.4 [1].

Human PK Prediction

Method context

Hydrolysis-pathway IVIVE with animal scaling factors: fold error 1.0–1.4 for CL/F; total-pathway SF fold error 2.4–3.3; human metabolism primarily amide hydrolysis (M8), rodent/dog metabolism split between oxidation (57–62%) and hydrolysis (23–33%)

Species-specific clearance prediction improvement via hydrolysis-focused model

Cryopreserved hepatocytes; [14C]-DSP-0565; IVIVE methodology

Evidence Dimension	Human oral clearance (CL/F) prediction accuracy via IVIVE
Target Compound Data	DSP-0565: Human metabolism primarily via amide hydrolysis (M8); IVIVE with hydrolysis-pathway SF yields fold error = 1.0–1.4 for CL/F prediction
Comparator Or Baseline	IVIVE without SF: fold error = 0.22 (underestimation). IVIVE with total-pathway SF: fold error = 2.4–3.3 (overestimation). Rat/dog metabolism: oxidation = 57–62%, hydrolysis = 23–33%.
Quantified Difference	Fold error reduced from 2.4–3.3 (total pathway SF) to 1.0–1.4 (hydrolysis-specific SF); urinary excretion 71–72% of dose in rats/dogs
Conditions	[14C]DSP-0565 in cryopreserved human, rat, and dog hepatocytes; single oral administration to rats and dogs; IVIVE with and without animal scaling factors

Why This Matters

The species-divergent metabolism means that rodent PK data alone would misrepresent human clearance. Researchers procuring DSP-0565 for translational studies must account for this metabolic species difference; the validated hydrolysis-pathway IVIVE method provides a reliable framework for human dose projection, which is critical for preclinical development planning.

• [1] Yahata M, Ishii Y, Nakagawa T, Watanabe T, Bando K. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2′-fluoro[1,1′-biphenyl]-2-yl)acetamide]. Biopharm Drug Dispos. 2019 May;40(5-6):165-175. doi: 10.1002/bdd.2180. PMID: 30924154. View Source

Efficacy in Kindling and Drug-Resistant Seizure Models

In the rat amygdala kindling model—a predictive assay for efficacy against partial (focal) seizures—DSP-0565 dramatically improved both after-discharge threshold (ADT) and after-discharge duration (ADD), suggesting clinical potential against partial epilepsy [1]. In the 6 Hz psychomotor seizure model, which is recognized as a model of drug-resistant epilepsy, both DSP-0565 and VPA demonstrated anti-convulsant activity, with DSP-0565 showing an ED50 of 56 mg/kg p.o. [1]. This dual activity in both kindling and drug-resistant seizure models complements the MES/scPTZ data and positions DSP-0565 as a candidate for refractory epilepsy indications [1].

Kindling & 6 Hz Models

Cross-study comparable

Amygdala kindling (rat): improved after-discharge threshold and duration; 6 Hz psychomotor seizure model (mouse): ED50 56 mg/kg p.o.; active in drug-resistant epilepsy model

Reported activity in drug-resistant and focal seizure models extends research utility

Rat electrical kindling; mouse 32 mA corneal stimulation; oral administration

Evidence Dimension	Anti-convulsant/anti-epileptic activity in amygdala kindling (rat) and 6 Hz psychomotor seizure (mouse) models
Target Compound Data	DSP-0565: Dramatically improved ADT and ADD in rat amygdala kindling; ED50 = 56 mg/kg p.o. in 6 Hz model (mice)
Comparator Or Baseline	VPA: also active in 6 Hz model. Most standard AEDs show limited or no activity in the 6 Hz model at non-toxic doses. Amygdala kindling data for VPA not reported head-to-head in this study.
Quantified Difference	ED50 6 Hz = 56 mg/kg p.o.; qualitative improvement in both ADT and ADD in amygdala kindling. The combination of MES, scPTZ, 6 Hz, and amygdala kindling activity is achieved by few AED candidates.
Conditions	Rat amygdala kindling model (electrical stimulation via implanted electrode); mouse 6 Hz psychomotor seizure model (32 mA corneal stimulation); oral administration

Why This Matters

Activity in both the amygdala kindling and 6 Hz models extends DSP-0565's differentiation beyond the standard MES/scPTZ battery. The 6 Hz model in particular is resistant to many marketed AEDs, making DSP-0565 a high-value tool compound for programs investigating drug-resistant epilepsy mechanisms and screening for adjunctive therapy candidates.

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source

DSP-0565 Application Scenarios

Screening in Mixed-Seizure & Refractory Epilepsy Models

DSP-0565 is the compound of choice for preclinical epilepsy programs requiring simultaneous coverage of generalized tonic-clonic seizures (MES model), generalized absence/myoclonic seizures (scPTZ model), focal seizures (amygdala kindling), and drug-resistant seizures (6 Hz model). Unlike most AEDs, which are restricted to MES efficacy and therefore model only partial seizure indications, DSP-0565 provides four-model validation from a single chemical entity [1]. Its balanced ED50 values of 27 mg/kg (MES), 27 mg/kg (scPTZ), and 56 mg/kg (6 Hz) allow consistent dosing across paradigms without needing to switch reference compounds [1].

Chronic In Vivo Efficacy with a Wide Safety Margin

For studies involving extended dosing regimens—such as epilepsy disease modification, epileptogenesis prevention, or comorbid behavioral assessment—DSP-0565's 2–4× superior therapeutic index over VPA is critical [1]. Effective anti-convulsant doses (27–56 mg/kg p.o.) fall below the rotarod neurotoxicity threshold, enabling researchers to dissociate seizure control from motor impairment confounds. This is not achievable with VPA, whose effective and neurotoxic dose ranges overlap [1].

GABAergic Target Deorphanization and Mechanistic Probing

DSP-0565 serves as a unique chemical probe for identifying novel GABAergic targets. Its confirmed lack of binding to flunitrazepam, muscimol, Ro-15-1788, TBOB, and TBPS sites at 30 μM—coupled with robust in vivo GABAergic anti-convulsant activity at corresponding brain exposures (24.6 μmol/L)—makes it an ideal tool for target deconvolution campaigns [1]. Researchers investigating non-canonical GABAergic signaling pathways can use DSP-0565 as a starting point for affinity chromatography, photoaffinity labeling, or CRISPR-based resistance screens to identify its molecular target.

Human ADME/Tox Profiling Without Reactive Metabolite Confounds

Procurement for ADME/Tox profiling benefits from DSP-0565's clean metabolic profile: no detectable reactive metabolite formation (dGSH adduct negative), >95% hepatic microsomal stability, and a human-dominant amide hydrolysis pathway [1][2]. The validated IVIVE methodology using hydrolysis-specific scaling factors (fold error 1.0–1.4) enables reliable human PK prediction [2]. This combination of metabolic stability and predictive human clearance is advantageous over the predecessor sulfonamide series and over VPA, which carries known hepatotoxicity and teratogenicity risks.

Application

Selection Property

Validation Focus

Mixed-seizure & refractory epilepsy model screening

Broad-spectrum model coverage (MES, scPTZ, kindling, 6 Hz)

Anti-convulsant response across multiple seizure paradigms; consistent dosing profile

Chronic in vivo dosing with motor assessment

Dose-response separation from rotarod impairment

Therapeutic index evaluation in extended regimens; dissociation of seizure control from motor confounds

GABAergic target deorphanization

Absence of canonical GABA-A binding

Target identification via affinity chromatography, photoaffinity labeling, or CRISPR screens

Human ADME/Tox profiling without reactive metabolite confound

Clean metabolic profile (hydrolysis-dominant, no dGSH adduct)

IVIVE-based human PK prediction; hepatotoxicity risk assessment in chronic models

• [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source
• [2] Yahata M, Ishii Y, Nakagawa T, Watanabe T, Bando K. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2′-fluoro[1,1′-biphenyl]-2-yl)acetamide]. Biopharm Drug Dispos. 2019 May;40(5-6):165-175. doi: 10.1002/bdd.2180. PMID: 30924154. View Source